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Introduction

This application note provides a detailed protocol for the laboratory-scale generation of

elemental bromine (Br₂) through the reaction of sodium bromate (NaBrO₃) with a bromide salt

in an acidic medium. This method is a common and effective way to produce bromine for

various research and development applications, including its use as a brominating agent in

organic synthesis. The reaction proceeds via the comproportionation of bromate (oxidation

state +5) and bromide (oxidation state -1) to form bromine (oxidation state 0).

Core Reaction:

The fundamental chemical transformation is the acid-catalyzed reaction between sodium

bromate and a bromide salt, typically sodium bromide (NaBr) or potassium bromide (KBr).[1]

The overall balanced chemical equation using sodium bromide and sulfuric acid is:

5NaBr(aq) + NaBrO₃(aq) + 3H₂SO₄(aq) → 3Br₂(g, l) + 3Na₂SO₄(aq) + 3H₂O(l)
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Extreme caution must be exercised during this procedure. Bromine is a highly toxic, corrosive,

and volatile substance.

Engineering Controls: All work must be conducted in a certified chemical fume hood with

adequate ventilation.[2] The sash should be kept as low as possible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[2][3]

Hand Protection: Wear heavy-duty, chemical-resistant gloves (e.g., fluorinated rubber or

neoprene).[2] Nitrile gloves offer minimal protection and should be changed immediately

upon contact.[4]

Body Protection: A lab coat, closed-toe shoes, and long pants are required.[2] A chemical-

resistant apron is also recommended.

Respiratory Protection: In case of a spill or inadequate ventilation, a respirator with an

appropriate cartridge for acid gases and halogens is necessary.[2]

Spill and Emergency Procedures:

A neutralizing agent, such as a 5-10% solution of sodium thiosulfate (Na₂S₂O₃), should be

readily available to neutralize any spills.[4]

An emergency eyewash station and safety shower must be immediately accessible.

Familiarize yourself with the appropriate first aid measures for bromine exposure, which

include immediate flushing of the affected area with copious amounts of water for at least

15-30 minutes and seeking immediate medical attention.[2][3]

Experimental Protocol
This protocol details the generation of bromine from sodium bromate and sodium bromide.

Materials and Equipment:

Sodium bromate (NaBrO₃)
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Sodium bromide (NaBr)

Concentrated sulfuric acid (H₂SO₄, 98%)

Distilled water

Ice bath

Three-neck round-bottom flask

Dropping funnel (addition funnel)

Condenser (with cooling water supply)

Gas outlet adapter/bubbler

Heating mantle with a magnetic stirrer and stir bar

Collection flask (receiving flask)

Glassware and tubing resistant to bromine (e.g., borosilicate glass, Teflon).[2]

Procedure:

Apparatus Setup:

Assemble the reaction apparatus in a chemical fume hood as illustrated in the workflow

diagram below.

Place a 250 mL three-neck round-bottom flask in a heating mantle on a magnetic stirrer.

Fit a dropping funnel into the central neck of the flask.

Attach a condenser to one of the side necks and ensure cooling water is flowing (in at the

bottom, out at the top).

Connect the top of the condenser to a gas outlet that directs any vapor to a scrubber

containing sodium thiosulfate solution.
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The third neck can be stoppered.

Place a collection flask at the end of the condenser, cooled in an ice bath, to collect the

liquid bromine.

Reagent Preparation:

In the three-neck flask, dissolve sodium bromide (NaBr) and sodium bromate (NaBrO₃) in

distilled water. Refer to Table 1 for specific quantities.

Slowly and carefully prepare a dilute solution of sulfuric acid by adding concentrated

sulfuric acid to cold distilled water in a separate beaker. Always add acid to water, never

the reverse. Allow the solution to cool to room temperature.

Reaction Execution:

Begin stirring the solution of sodium bromide and sodium bromate in the reaction flask.

Slowly add the cooled, dilute sulfuric acid from the dropping funnel to the reaction mixture

over a period of 30-60 minutes.[5] The addition should be dropwise.

An exothermic reaction will occur, and the solution will turn a reddish-brown color as

bromine is formed.[5] Vapors of bromine will be visible.[1]

After the addition of the acid is complete, gently heat the mixture using the heating mantle

to distill the bromine. The boiling point of bromine is 58.8 °C.

The bromine vapor will pass through the condenser and collect as a dense, reddish-brown

liquid in the cooled receiving flask.[1]

Product Collection and Storage:

Continue the distillation until no more bromine is collected.

The collected liquid bromine may contain some water. It can be dried by separating the

lower bromine layer from the upper aqueous layer using a separatory funnel and then

treating it with a small amount of concentrated sulfuric acid.
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Store the purified bromine in a tightly sealed, glass-stoppered bottle in a cool, dark, and

well-ventilated area, away from combustible materials.[2]

Data Presentation
Table 1: Reagent Quantities and Expected Yield

Reagent
Molar Mass
( g/mol )

Moles (mol) Mass (g)
Volume
(mL)

Notes

Sodium

Bromate

(NaBrO₃)

150.89 0.1 15.09 -
Limiting

reagent

Sodium

Bromide

(NaBr)

102.89 0.5 51.45 -

5:1 molar

ratio to

NaBrO₃

Sulfuric Acid

(H₂SO₄)
98.08 0.3 29.42 ~16

Added as a

dilute solution

Distilled

Water
18.02 - - 100

For dissolving

salts

Product

Bromine (Br₂) 159.81 0.3 47.94 ~15.3
Theoretical

Yield

Note: The actual yield will be lower than the theoretical yield due to experimental losses.
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Workflow for Bromine Generation

Reagent Preparation

Dissolve NaBr and NaBrO₃

in Water in Flask

Apparatus Setup
(3-Neck Flask, Condenser)

Slowly Add H₂SO₄

via Dropping Funnel

Stir and Gently Heat
(Formation of Br₂)

Distill Bromine
(B.P. 58.8 °C)

Collect Liquid Br₂
in Ice-Cooled Flask

Purify and Dry
(Separatory Funnel)

Store Safely

Click to download full resolution via product page

Caption: Experimental workflow for generating bromine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemistrypage.in [chemistrypage.in]

2. www-s3-live.kent.edu [www-s3-live.kent.edu]

3. carlroth.com [carlroth.com]

4. youtube.com [youtube.com]

5. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Note: Laboratory-Scale Generation of
Bromine from Sodium Bromate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765957/docs#application-note-laboratory-scale-
generation-of-bromine-from-sodium-bromate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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